Cas no 101110-21-8 (Ethyl 5-acenaphthoylformate)

Ethyl 5-acenaphthoylformate structure
Product Name:Ethyl 5-acenaphthoylformate
CAS No:101110-21-8
Molecular Formula:C16H14O3
Molecular Weight:254.29
MDL:MFCD09801382
CID:1067892
PubChem ID:24722236
Ethyl 5-acenaphthoylformate Properties
Names and Identifiers
-
- Ethyl 5-acenaphthoylformate
- LogP
- 101110-21-8
- ethyl 2-(1,2-dihydroacenaphthylen-5-yl)-2-oxoacetate
- DTXSID70641282
- DB-208930
- MFCD09801382
- Ethyl (1,2-dihydroacenaphthylen-5-yl)(oxo)acetate
- AKOS016016981
- 5-Acenaphthyleneacetic acid, 1,2-dihydro-alpha-oxo-, ethyl ester
- ethyl 5-acenaphthoylformate, AldrichCPR
-
- MDL: MFCD09801382
- InChIKey: PEOBJOVWXOXLHX-UHFFFAOYSA-N
- Inchi: InChI=1S/C16H14O3/c1-2-19-16(18)15(17)13-9-8-11-7-6-10-4-3-5-12(13)14(10)11/h3-5,8-9H,2,6-7H2,1H3
- SMILES: CCOC(=O)C(=O)C1=CC=C2CCC3=C2C1=CC=C3
Computed Properties
- Exact Mass: 254.09432
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 4
- Monoisotopic Mass: 254.094294304g/mol
- Heavy Atom Count: 19
- Complexity: 376
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.6
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
- Boiling Point: 426.9±24.0 °C at 760 mmHg
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
- Flash Point: 207.1±20.1 °C
- Density: 1.3±0.1 g/cm3
Ethyl 5-acenaphthoylformate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AA04706-1g |
Ethyl 5-acenaphthoylformate |
101110-21-8 | 97% | 1g |
$488.00 | 2024-04-20 | |
abcr | AB360888-1 g |
Ethyl 5-acenaphthoylformate, 97%; . |
101110-21-8 | 97% | 1g |
€709.00 | 2023-04-26 | |
Ambeed | A227987-1g |
Ethyl 5-acenaphthoylformate |
101110-21-8 | 95+% | 1g |
$345.0 | ||
Fluorochem | 200970-1g |
Ethyl 5-acenaphthoylformate |
101110-21-8 | 97% | 1g |
£399.00 | 2022-03-01 |
Ethyl 5-acenaphthoylformate Related Literature
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Cosimo Damiano Cadicamo,Klaus Burger,Beate Koksch Chem. Soc. Rev., 2008,37, 1727-1739
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Seung-Tae Yang,Jun Kim,Hye-Young Cho,Sangho Kim,Wha-Seung Ahn RSC Adv., 2012,2, 10179-10181
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Nikita I. Selivanov,Aleksei O. Murzin,Vsevolod I. Yudin,Yury V. Kapitonov,Alexei V. Emeline CrystEngComm, 2022,24, 2976-2981
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5. Metal–biomolecule frameworks (BioMOFs): a novel approach for “green” optoelectronic applications†Dries Jonckheere,Eduardo Coutino-Gonzalez,Simon Smolders,Bart Bueken,Carlos Marquez,Andraž Krajnc,Tom Willhammar,Koen Kennes,Fanny Richard,Paolo Samorì,Gregor Mali,Johan Hofkens,Maarten B. J. Roeffaers,Dirk E. De Vos Chem. Commun., 2022,58, 677-680
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Takahiro Bamba,Mami Matsuda,Jean-Guy Berrin Green Chem., 2019,21, 1795-1808
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Chun-Chieh Wang,Shih-Yuan Lu Nanoscale, 2015,7, 1209-1215
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Raju Kumar Gupta,Sivashankar Krishnamoorthy,Damar Yoga Kusuma,Pooi See Lee,M. P. Srinivasan Nanoscale, 2012,4, 2296-2300
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Stefan Kudera,Cinzia Giannini,Giuseppe Ciccarella,Roberto Cingolani,Pantaleo Davide Cozzoli,Liberato Manna J. Mater. Chem., 2006,16, 3952-3956
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Joseph C. Spagnola,Bo Gong,Sara A. Arvidson,Jesse S. Jur,Saad A. Khan J. Mater. Chem., 2010,20, 4213-4222
Recommended suppliers
Amadis Chemical Company Limited
(CAS:101110-21-8)Ethyl 5-acenaphthoylformate

Purity:99%
Quantity:1g
Price($):310.0